Cas no 175277-77-7 (3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile)

• Product Name: 3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile
• CAS No: 175277-77-7
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 133823
• PubChem ID: 2746495
• Update Time: 2025-04-19

3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile
• 3-[(2-oxo-1,3-benzoxazol-3-yl)methyl]benzonitrile
• 3-[(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)methyl]benzonitrile
• Benzonitrile,3-[(2-oxo-3(2H)-benzoxazolyl)methyl]-
• HMS566K18
• 3-(3-CYANOBENZYL)BENZOXAZOLIN-2-ONE
• FT-0614801
• Maybridge1_008862
• MFCD00204240
• SPB 06722
• DTXSID00372613
• Benzonitrile, 3-[(2-oxo-3(2H)-benzoxazolyl)methyl]-
• 3-[(2-Oxo-1,3-benzoxazol-3(2H)-yl)methyl]benzonitrile
• AKOS000184644
• Oprea1_012982
• 175277-77-7

• Inchi： 1S/C15H10N2O2/c16-9-11-4-3-5-12(8-11)10-17-13-6-1-2-7-14(13)19-15(17)18/h1-8H,10H2
• InChI Key： GZGXPVQBWUZVQJ-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC1=2)CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 250.07400
• Monoisotopic Mass: 250.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 438.2°Cat760mmHg
• Flash Point: 218.8°C
• Refractive Index: 1.675
• PSA: 58.93000
• LogP: 2.51448